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Compound of Interest

Compound Name: 3-Ethylcyclopentane-1-thiol

Cat. No.: B15266577

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ethylcyclopentane-1-thiol was located.
The following information is synthesized from data on structurally similar compounds, including
cyclopentanethiol and ethylcyclopentane, and general safety protocols for handling thiols.
Researchers should handle this chemical with caution and perform a risk assessment prior to
use.

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Ethylcyclopentane-1-thiol, tailored for researchers, scientists, and professionals in drug
development.

Hazard Summary and Personal Protective
Equipment (PPE)

3-Ethylcyclopentane-1-thiol is anticipated to be a flammable liquid with a strong, unpleasant
odor characteristic of thiols. Based on data for similar compounds, it is likely to cause skin, eye,
and respiratory irritation.

Recommended Personal Protective Equipment:
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Protection Type Recommended Equipment

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be necessary

for splash hazards.

Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection A flame-resistant lab coat or coveralls should be

worn.

All handling should be conducted in a well-

ventilated laboratory fume hood. If a fume hood
Respiratory Protection is not available or ventilation is insufficient, a

respirator with an appropriate organic vapor

cartridge is recommended.

Operational and Handling Plan

Engineering Controls:

» Work exclusively in a certified chemical fume hood to minimize inhalation exposure to the

volatile and malodorous compound.

e Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.
o Use spark-proof tools and equipment to prevent ignition of flammable vapors.
Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a
guench solution of aqueous sodium hypochlorite (bleach) to neutralize any potential spills
and decontaminate equipment.

o Dispensing: Transfer the chemical from its storage container to the reaction vessel inside the
fume hood. Use a syringe or cannula for liquid transfers to minimize exposure.
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» Reaction: Keep the reaction vessel closed to the extent possible. If heating is required, use a
controlled heating mantle and monitor the reaction closely.

e Post-Reaction: Upon completion, any residual 3-Ethylcyclopentane-1-thiol should be
guenched with the bleach solution.

Disposal Plan

All waste containing 3-Ethylcyclopentane-1-thiol must be treated as hazardous waste.
Waste Treatment and Disposal Protocol:

» Neutralization: Small quantities of residual thiol can be neutralized by reacting with an
excess of sodium hypochlorite solution (household bleach) in the fume hood. This oxidation
process helps to mitigate the strong odor and reactivity of the thiol.

o Collection: Collect all neutralized waste and any contaminated disposable materials (e.qg.,
gloves, paper towels) in a designated, properly labeled hazardous waste container.

o Storage: Store the waste container in a cool, well-ventilated area, away from incompatible
materials.

» Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
company in accordance with local, state, and federal regulations.

Quantitative Data

The following table summarizes the computed physical properties for 3-Ethylcyclopentane-1-
thiol.
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Property Value Source

Molecular Formula C7H14S PubChem[1]
Molecular Weight 130.25 g/mol PubChem[1]
XLogP3 2.8 PubChem[1]
Exact Mass 130.08162162 Da PubChem|[1]
Topological Polar Surface Area 1 A2 PubChem[1]

Experimental Workflow
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Caption: Workflow for Handling 3-Ethylcyclopentane-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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